![molecular formula C11H12N4OS B2441454 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide CAS No. 331982-32-2](/img/structure/B2441454.png)
2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
Overview
Description
“2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine hydrochloride” is a compound that has been mentioned in the context of chemical research . It is related to the class of organic compounds known as diarylthioethers . These are organosulfur compounds containing a thioether group that is substituted by two aryl groups .
Synthesis Analysis
The synthesis of “2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine hydrochloride” and its derivatives has been discussed in several studies . For instance, one study reported the synthesis of “2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide” derivatives and confirmed their structures by 1H NMR, IR, and elemental analysis .
Molecular Structure Analysis
The molecular structure of “2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine hydrochloride” is characterized by the presence of a 1,2,4-triazole ring . This heterocyclic core is essential for the pharmacological properties of related compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine hydrochloride” include its solubility in acetone and its melting point . It is soluble in acetone at 2.5%, forming a clear, colorless to faintly yellow solution . Its melting point is between 165-169 °C (lit.) .
Scientific Research Applications
Nonlinear Optical Applications
The compound has been studied for its potential in nonlinear optical applications . The Density Functional Theory (DFT) study revealed that one of the derivatives of the compound exhibited significant linear polarizability and first and second hyperpolarizabilities . These characteristics imply that the compound plays a crucial part in fabricating materials showing promising nonlinear optical properties for optoelectronic applications .
Medicinal Chemistry
Triazoles, nitrogen-containing heterocycles, have gained attention for their applications in medicinal chemistry . The compound, being a derivative of 1,2,4-triazole, could potentially be used in the development of new drugs.
Drug Discovery
The compound could also be used in drug discovery . The ability to synthesize novel derivatives of the compound and conduct comprehensive investigations using DFT makes it a valuable asset in the field of drug discovery .
Agrochemicals
The compound has potential applications in the field of agrochemicals . Given the compound’s structural properties, it could be used in the development of new agrochemical products.
Material Sciences
In material sciences , the compound’s unique properties could be leveraged for the development of new materials . Its potential for nonlinear optical applications suggests that it could be used in the creation of new optoelectronic materials .
Synthesis of Novel Derivatives
The compound serves as a base for the synthesis of novel derivatives . These derivatives could potentially have a wide range of applications in various fields, further expanding the utility of the compound .
Safety and Hazards
Future Directions
Compounds containing the 1,2,4-triazole ring, such as “2-[(4-Methyl-1,2,4-triazol-3-yl)sulfanyl]ethanamine hydrochloride”, have shown significant potential in various fields of research . Their multidirectional biological activity makes them promising candidates for the development of new potent and safe antimicrobial agents . Further investigations on this scaffold could help in dealing with the escalating problems of microbial resistance .
properties
IUPAC Name |
2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4OS/c1-15-8-12-14-11(15)17-7-10(16)13-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,13,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJVMERXYZKZANS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1SCC(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N,N-diisopropylacetamide](/img/structure/B2441372.png)
![3-[[4-Methyl-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one](/img/structure/B2441376.png)
![N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide](/img/structure/B2441379.png)
![N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,5-dimethylbenzamide](/img/structure/B2441380.png)
![(5S)-5H,6H,7H-cyclopenta[b]pyridin-5-ol](/img/structure/B2441381.png)
![2-[2-(1,3-thiazol-2-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione hydrobromide](/img/structure/B2441382.png)
![N-[1-(bicyclo[2.2.1]hept-2-yl)ethyl]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2441383.png)
![2-(4,5-Dihydronaphtho[1,2-b]thiophen-2-yl)-5-[2-(trifluoromethyl)phenyl]-1,3,4-oxadiazole](/img/structure/B2441385.png)
![(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)(4-(trifluoromethyl)phenyl)methanone](/img/structure/B2441392.png)
![N-(2,4-dimethylphenyl)-2-[4,6-dioxo-5-(2-phenylethyl)-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl]acetamide](/img/structure/B2441394.png)